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Compound of Interest

Compound Name: Arachidyl stearate

Cat. No.: B1594551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Arachidyl stearate, also known as eicosyl stearate, is a wax ester composed of arachidyl

alcohol and stearic acid. As a member of the lipid family, it possesses properties that make it a

candidate for various applications in the pharmaceutical and cosmetic industries, particularly in

the formulation of drug delivery systems. This technical guide provides a comprehensive review

of the available scientific literature on arachidyl stearate, focusing on its synthesis,

physicochemical properties, and potential role in drug delivery, while also drawing insights from

related long-chain fatty acid esters due to the limited specific research on this particular

compound.

Physicochemical Properties of Arachidyl Stearate
Limited experimental data is available for the specific physicochemical properties of arachidyl
stearate. The following table summarizes the available computed and experimental data.
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Property Value Source

Molecular Formula C38H76O2 --INVALID-LINK--

Molecular Weight 565.0 g/mol --INVALID-LINK--

Appearance Solid --INVALID-LINK--

Purity >99% (commercial grade) --INVALID-LINK--

Storage Conditions Room temperature
--INVALID-LINK--, --INVALID-

LINK--

Kovats Retention Index Standard non-polar: 3946.15 --INVALID-LINK--

GHS Hazard Classification
Does not meet GHS hazard

criteria
--INVALID-LINK--

Synthesis of Arachidyl Stearate
While specific laboratory-scale synthesis protocols for arachidyl stearate are not extensively

detailed in the reviewed literature, the general method for synthesizing wax esters like

arachidyl stearate is through Fischer esterification. This reaction involves the acid-catalyzed

esterification of a fatty acid (stearic acid) with a fatty alcohol (arachidyl alcohol).

General Experimental Protocol for Fischer Esterification
of Wax Esters
Materials:

Stearic Acid

Arachidyl Alcohol

Acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)

Anhydrous solvent (e.g., toluene)

Sodium bicarbonate solution (for neutralization)
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Anhydrous sodium sulfate (for drying)

Organic solvent for purification (e.g., hexane)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark

trap (to remove water), dissolve stearic acid and arachidyl alcohol in an anhydrous solvent

like toluene.

Catalyst Addition: Add a catalytic amount of a strong acid (e.g., a few drops of concentrated

sulfuric acid).

Reflux: Heat the reaction mixture to reflux. The water produced during the esterification will

be azeotropically removed and collected in the Dean-Stark trap, driving the reaction to

completion.

Reaction Monitoring: Monitor the progress of the reaction by techniques such as Thin Layer

Chromatography (TLC) or by measuring the amount of water collected.

Workup: Once the reaction is complete, cool the mixture to room temperature. Wash the

organic layer with a sodium bicarbonate solution to neutralize the acid catalyst, followed by

washing with brine.

Drying and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and

evaporate the solvent under reduced pressure. The crude product can be further purified by

recrystallization from a suitable solvent like hexane to obtain pure arachidyl stearate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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